Cas no 1249824-03-0 (2-oxo-3-(oxolan-3-yl)propanoic acid)

• Product name: 2-oxo-3-(oxolan-3-yl)propanoic acid
• CAS No: 1249824-03-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5774044
• PubChem ID: 62314171

2-oxo-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(oxolan-3-yl)propanoic acid
• CS-0344313
• 1249824-03-0
• 2-Oxo-3-(tetrahydrofuran-3-yl)propanoic acid
• AKOS011598100
• EN300-1857417
• 3-Furanpropanoic acid, tetrahydro-α-oxo-

• Inchi： 1S/C7H10O4/c8-6(7(9)10)3-5-1-2-11-4-5/h5H,1-4H2,(H,9,10)
• InChI Key： ASOQZWKXJUGDKY-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C(=O)O)=O)C1

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: -0.2

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 280.5±13.0 °C(Predicted)
• pka: 2.54±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives